Cas no 38565-53-6 (3-(Perfluorooctyl)-1,2-propenoxide)

• Product Name: 3-(Perfluorooctyl)-1,2-propenoxide
• CAS No: 38565-53-6
• MF: C₁₁H₅F₁₇O
• MW: 476.129663228989
• MDL: MFCD00042362
• CID: 54885
• PubChem ID: 24870957
• Update Time: 2025-06-10

3-(Perfluorooctyl)-1,2-propenoxide Chemical and Physical Properties

Names and Identifiers

• 3-(Perfluoro-n-octyl)propenoxide
• 3-Perfluorooctyl-1,2-epoxypropane
• (2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-Heptadecafluorononyl)oxirane
• 1,2-Epoxy-1H,1H,2H,3H,3H-heptadecafluoroundecane
• 2-(2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-heptadecafluorononyl)oxirane
• 3-(perfluorooctyl)-1,2-propenoxide
• (1h,1h-perfluorononyl)oxirane
• 3-(perfluorooctyl)-1,2-epoxypropane
• 3-(perfluoro-n-octyl)-1,2-propenoxide
• HMXSIEIEXLGIET-UHF
• HMXSIEIEXLGIET-UHFFFAOYSA-N
• PC6176
• 1,2-Epoxy-3-(perf
• A824196
• SCHEMBL191770
• FT-0616304
• EINECS 254-006-5
• 2-(2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-Heptadecafluorononyl)oxirane #
• DTXSID50880415
• (2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-Heptadecafluorononyl)oxirane, 96%
• Oxirane, (2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-heptadecafluorononyl)-
• NS00011209
• 38565-53-6
• E0462
• AKOS005254607
• C11H5F17O
• D90523
• MFCD00042362
• FS-4165
• 3-(Perfluorooctyl)-1,2-propenoxide

• MDL： MFCD00042362
• Inchi： 1S/C11H5F17O/c12-4(13,1-3-2-29-3)5(14,15)6(16,17)7(18,19)8(20,21)9(22,23)10(24,25)11(26,27)28/h3H,1-2H2
• InChI Key： HMXSIEIEXLGIET-UHFFFAOYSA-N
• SMILES： FC(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(C(CC1CO1)(F)F)F

Computed Properties

• Exact Mass: 476.00700
• Monoisotopic Mass: 476.006894
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.1
• Topological Polar Surface Area: 12.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.712 g/mL at 25 °C(lit.)
• Boiling Point: 87°C/18.8mmHg
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.32(lit.)
• PSA: 12.53000
• LogP: 5.78470
• Solubility: Not determined

3-(Perfluorooctyl)-1,2-propenoxide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazardous Material Identification：

Related Categories

• Material Chemicals High Polymer Materials

Additional information on 3-(Perfluorooctyl)-1,2-propenoxide

Professional Introduction to Compound with CAS No. 38565-53-6 and Product Name: 3-(Perfluorooctyl)-1,2-propenoxide

The compound identified by the CAS number 38565-53-6 and the product name 3-(Perfluorooctyl)-1,2-propenoxide represents a significant advancement in the field of specialty chemicals. This perfluorinated derivative of propene oxide has garnered considerable attention due to its unique chemical properties and potential applications in various industrial and scientific domains. The introduction of perfluoroalkyl groups into the molecular structure imparts exceptional stability, low surface tension, and resistance to chemical degradation, making it a valuable candidate for a wide range of applications.

Recent research has highlighted the versatility of 3-(Perfluorooctyl)-1,2-propenoxide in the development of advanced materials. Its ability to form stable polymers and copolymers has been exploited in the creation of high-performance coatings that exhibit remarkable durability and chemical resistance. These properties are particularly advantageous in environments where exposure to harsh chemicals is unavoidable, such as in industrial settings or specialized laboratory equipment. The compound's compatibility with other polymers also makes it a promising candidate for composite materials that require enhanced mechanical strength and thermal stability.

In the realm of pharmaceuticals, the unique characteristics of 3-(Perfluorooctyl)-1,2-propenoxide have opened new avenues for drug delivery systems. The perfluorinated moiety can improve the bioavailability of active pharmaceutical ingredients (APIs) by enhancing their solubility in lipophilic environments. This has led to innovative formulations that can overcome traditional limitations in drug delivery, such as poor solubility or rapid degradation. Furthermore, the compound's stability under various physiological conditions makes it an ideal candidate for sustained-release formulations, which could revolutionize how medications are administered.

The agrochemical industry has also benefited from the incorporation of 3-(Perfluorooctyl)-1,2-propenoxide into novel formulations. Its ability to act as a stabilizing agent in pesticide and herbicide formulations ensures prolonged efficacy by protecting active ingredients from degradation. This not only improves crop protection but also contributes to more sustainable agricultural practices by reducing the frequency of application required. Additionally, the compound's low toxicity profile makes it suitable for use in environmentally sensitive areas without posing significant risks to non-target organisms.

One of the most intriguing applications of 3-(Perfluorooctyl)-1,2-propenoxide is in the field of nanotechnology. Its molecular structure allows it to serve as a surfactant or dispersant in nanomaterial synthesis, facilitating the formation of stable colloidal suspensions. These suspensions are crucial for applications such as quantum dot displays, carbon nanotube composites, and other advanced electronic materials. The compound's ability to prevent aggregation and stabilize nanoparticles under extreme conditions has made it indispensable in these cutting-edge technologies.

The environmental impact of using 3-(Perfluorooctyl)-1,2-propenoxide is another area of active research. While perfluoroalkyl substances are known for their persistence in the environment, recent studies have explored methods to mitigate this issue through controlled polymerization or degradation processes. By understanding how these compounds interact with ecosystems, researchers aim to develop derivatives that offer similar performance but with reduced environmental persistence. This balance between functionality and ecological responsibility is critical for sustainable chemical development.

Industrial applications continue to expand with the discovery of new uses for 3-(Perfluorooctyl)-1,2-propenoxide. In manufacturing processes that require high-purity solvents or reaction media, this compound provides an excellent alternative due to its inertness and stability. It is particularly useful in organic synthesis where harsh reagents or conditions are necessary but must be contained securely. The compound's ability to function as both a solvent and a reagent simplifies multi-step synthetic routes, improving efficiency and yield.

The future prospects for 3-(Perfluorooctyl)-1,2-propenoxide are bright, with ongoing research uncovering new possibilities across multiple disciplines. As scientists continue to explore its potential benefits and address any environmental concerns, this compound is poised to play an increasingly important role in advancing technology and innovation worldwide.